(5-Fluorofuro[2,3-b]pyridin-2-yl)methanol

• IUPAC Name: (5-fluorofuro[2,3-b]pyridin-2-yl)methanol
• InChI: InChI=1S/C8H6FNO2/c9-6-1-5-2-7(4-11)12-8(5)10-3-6/h1-3,11H,4H2
• InChI Key: BTLVIXKYMXGFPM-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C=C(OC2=NC=C1F)CO
• Molecular Formula: C8H6FNO2
• DSSTOX Substance ID: DTXSID40674108
• Molecular Weight: 167.14 g/mol
• CAS RN: 1186310-91-7

Description

(5-Fluorofuro[2,3-b]pyridin-2-yl)methanol, also known as 5-Fluoropyridin-2-ylmethanol, is a synthetic organic compound with a wide range of applications in scientific research. It is a colorless, odorless, and crystalline solid with a molecular formula of C6H5FNO2. It is widely used in the synthesis of a variety of compounds and has been studied for its potential therapeutic applications.

Scientific Research Applications

Applications in Medicinal Chemistry

• 5-HT1A Receptor Agonists

  A study by Vacher et al. (1999) focused on improving oral bioavailability of 5-HT1A receptor agonists, a class of compounds that includes derivatives of pyridinemethylamine. The incorporation of a fluorine atom in these compounds enhanced their 5-HT1A agonist activity, indicating their potential in treating conditions such as depression (Vacher et al., 1999).

• P2X7 Antagonists in Mood Disorders

  Research by Chrovian et al. (2018) explored the synthesis of tetrahydro-5H-[1,2,3]triazolo[4,5-c]pyridine derivatives, which are P2X7 antagonists. These compounds, which include (5-Fluorofuro[2,3-b]pyridin-2-yl)methanol derivatives, were examined for their potential in treating mood disorders (Chrovian et al., 2018).

Applications in Chemistry and Materials Science

• Catalysis and Ethylene Oligomerization

  A study by Kermagoret and Braunstein (2008) discussed the use of nickel complexes with pyridin-2-yl)methanol for catalyzing ethylene oligomerization. This research highlights the potential application of these compounds in industrial catalysis (Kermagoret & Braunstein, 2008).

• Polymer Solar Cells

  Chen et al. (2017) developed alcohol-soluble conjugated polymers incorporating pyridine for use as cathode interfacial layers in polymer solar cells. This research underscores the role of pyridine derivatives in enhancing the efficiency of solar cells (Chen et al., 2017).

Theoretical and Computational Studies

• Theoretical Analysis: A theoretical study by Trivedi (2017) on similar compounds, including (4-fluorophenyl)(pyridine-2yl) methanol, used density functional theory to understand the molecule's active sites and structure-activity relationships. This indicates the importance of computational chemistry in understanding the properties of such compounds (Trivedi, 2017).